Cas no 4175-66-0 (2,5-Dimethylthiazole)

2,5-Dimethylthiazole structure
2,5-Dimethylthiazole structure
Product Name:2,5-Dimethylthiazole
CAS No:4175-66-0
MF:C5H7NS
MW:113.180779695511
MDL:MFCD00130120
CID:44808
PubChem ID:77837
Update Time:2026-05-14

2,5-Dimethylthiazole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylthiazole
    • 2,5-dimethyl-1,3-thiazole
    • MDL： MFCD00130120
    • Inchi： 1S/C5H7NS/c1-4-3-6-5(2)7-4/h3H,1-2H3
    • InChI Key： WVUHHPQQQLBMOE-UHFFFAOYSA-N
    • SMILES： C1=C(C)SC(=N1)C

Computed Properties

  • Exact Mass: 113.03000
  • Monoisotopic Mass: 113.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 65.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Yellow liquid; Aroma of ripe, brown and roasted nuts
  • Density: 1.114-1.124
  • Boiling Point: 153.4°C at 760 mmHg
  • Flash Point: 46 °C
  • Refractive Index: 1.5178
  • PSA: 41.13000
  • LogP: 1.75990
  • FEMA: 4035

2,5-Dimethylthiazole Security Information

2,5-Dimethylthiazole Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2,5-Dimethylthiazole Pricemore >>

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abcr
AB336689-1 g
2,5-Dimethylthiazole; .
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1g
 €78.00 2023-04-26
abcr
AB336689-5 g
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5g
 €144.40 2023-04-26
abcr
AB336689-10 g
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10g
 €228.70 2023-04-26

2,5-Dimethylthiazole Production Method

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